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Compound of Interest

Compound Name: Dithiobiuret

Cat. No.: B1223364

Dithiobiuret Safe Handling and Disposal
Technical Support Center

This technical support center provides essential guidance for researchers, scientists, and drug
development professionals on the safe handling and disposal of dithiobiuret in a laboratory
setting.

Frequently Asked Questions (FAQSs)

Q1: What is dithiobiuret and what are its primary hazards?

Al: Dithiobiuret is an organosulfur compound with the formula HN(C(S)NH2)2.[1] It is a
colorless, crystalline solid.[1][2] The major hazards associated with dithiobiuret stem from its
high toxicity. It is fatal if swallowed, fatal in contact with skin, and fatal if inhaled.[2] Exposure
can lead to respiratory failure.[1][2]

Q2: What are the signs and symptoms of dithiobiuret exposure?

A2: Acute exposure to dithiobiuret may cause respiratory depression, respiratory failure,
increased urine excretion, dehydration, excessive tearing, and watery diarrhea.[2] It can also
lead to muscular weakness or paralysis without affecting the central nervous system.[2]

Q3: What personal protective equipment (PPE) is required when handling dithiobiuret?
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A3: When handling dithiobiuret, it is crucial to wear appropriate personal protective
equipment. This includes:

» Eye Protection: Chemical splash goggles or safety glasses meeting ANSI Z.87.1 standards.
A face shield should be worn over safety glasses if there is a risk of splashing.[3][4]

e Hand Protection: Wear appropriate protective gloves to prevent skin exposure.[3][5] Given
the high dermal toxicity, inspect gloves for any damage before use.

e Body Protection: A lab coat, buttoned to cover as much skin as possible, is mandatory.[3][6]
For procedures with a higher risk of exposure, an acid-resistant apron should be worn.[7]

» Respiratory Protection: All work with dithiobiuret should be conducted in a properly
functioning chemical fume hood.[5][8] If exposure limits are exceeded, a NIOSH/MSHA or
European Standard EN 149 approved respirator is necessary.[5]

Q4: How should I store dithiobiuret in the laboratory?

A4: Dithiobiuret should be stored in a tightly sealed container in a cool, dry, and well-ventilated
area.[5][8] It should be stored locked up and away from incompatible materials such as
oxidizing agents.[5][8]

Q5: What should | do in case of a dithiobiuret spill?

A5: In case of a spill, ensure adequate ventilation and wear the required personal protective
equipment.[5] Avoid creating dust.[5] Dampen the solid spill material with water, then sweep or
shovel it into a suitable, labeled container for disposal.[9] Wash the spill area thoroughly with
soap and water.[2]

Q6: How do | properly dispose of dithiobiuret waste?

A6: Dithiobiuret is considered an acute hazardous waste (EPA Hazardous Waste Number
P049).[2] All waste containing dithiobiuret must be disposed of in accordance with local,
regional, and national hazardous waste regulations.[5] Do not empty into drains.[5] The
recommended disposal method is incineration in a rotary kiln or fluidized bed incinerator.[2]

Troubleshooting Guide
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Issue

Possible Cause

Solution

Accidental Skin Contact

Improper glove usage or spill.

Immediately wash the affected
area with plenty of soap and
water for at least 15 minutes.
[2][5] Remove contaminated
clothing.[2][5] Seek immediate

medical attention.[5]

Accidental Eye Contact

Not wearing safety goggles or

splash from a reaction.

Immediately flush the eyes
with copious amounts of
lukewarm water for at least 15
minutes, holding the eyelids
open.[2][6] Seek immediate

medical attention.[5]

Accidental Inhalation

Working outside of a fume

hood or improper ventilation.

Move the affected person to
fresh air immediately.[2][5] If
the person is not breathing,
provide artificial respiration (do
not use mouth-to-mouth).[5]
Seek immediate medical
attention.[2][5]

Accidental Ingestion

Contamination of hands or
food/drink.

Do NOT induce vomiting.[5]
Immediately call a poison
control center or physician.[5]
If the person is conscious,
rinse their mouth with water.[5]
Seek immediate medical

attention.

Data Presentation

Physical and Chemical Properties of Dithiobiuret
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Property

Value

Molecular Formula

C2H5N3S2

Molecular Weight 135.22 g/mol [2]
Appearance White to off-white crystalline solid[1][5]
Melting Point ~183 °C/361.4 °F[5]
Soluble in warm water and polar organic
Solubility solvents.[1] Soluble in water at 2.7 mg/ml and in

ethanol at 22 mg/g.[10]

pH of Saturated Aqueous Solution 5.8[2]
Toxicity Data Summary
GHS Hazard Classification Statement

Acute Toxicity, Oral

H300: Fatal if swallowed|[2]

Acute Toxicity, Dermal

H310: Fatal in contact with skin[2]

Acute Toxicity, Inhalation

H330: Fatal if inhaled[2]

Experimental Protocols

Protocol: Preparation of a Standard Solution of Dithiobiuret (1 mg/mL in Ethanol)

Objective: To safely prepare a stock solution of dithiobiuret for use in a laboratory experiment.

Materials:

Dithiobiuret (solid)

Anhydrous ethanol

Analytical balance

Spatula
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Weighing paper

Volumetric flask (e.g., 10 mL) with stopper

Beaker

Pipette

Labeled, sealed storage container

Personal Protective Equipment (PPE):

Chemical splash goggles and face shield

Nitrile gloves (double-gloved recommended)

Lab coat

Closed-toe shoes

Procedure:
e Preparation:
o Ensure all work is performed in a certified chemical fume hood.
o Place a "Dithiobiuret in Use" sign on the fume hood sash.
o Decontaminate the work surface before and after the procedure.
o Weighing Dithiobiuret:

o On an analytical balance, carefully weigh 10 mg of dithiobiuret onto a piece of weighing
paper using a clean spatula.

o Avoid generating dust. If any dust is generated, gently wipe the area with a damp cloth
and dispose of it as hazardous waste.

 Dissolving Dithiobiuret:
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o Carefully transfer the weighed dithiobiuret into a 10 mL volumetric flask.
o Add approximately 5 mL of anhydrous ethanol to the flask.

o Gently swirl the flask to dissolve the solid. Do not heat.

e Final Volume Adjustment:

o Once the solid is completely dissolved, add anhydrous ethanol to the flask until the bottom
of the meniscus reaches the calibration mark.

o Stopper the flask and invert it several times to ensure the solution is homogeneous.
e Storage:

o Transfer the solution to a clearly labeled and sealed storage container. The label should
include the chemical name, concentration, solvent, date of preparation, and appropriate
hazard symbols.

o Store the solution in a locked, designated, and well-ventilated cabinet.
» Waste Disposal:

o Dispose of the weighing paper, any contaminated pipette tips, and gloves in a designated
solid hazardous waste container for dithiobiuret.

o Rinse all glassware that came into contact with dithiobiuret with a small amount of
ethanol, and collect the rinsate in a designated liquid hazardous waste container for
dithiobiuret.

Visualizations
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Caption: Workflow for the safe handling and disposal of dithiobiuret.
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Caption: Hypothetical signaling pathway of dithiobiuret-induced neurotoxicity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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